2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione

• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol
• IUPAC Name: 2,6-diphenyl-7H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• InChI: InChI=1S/C17H12N4O2/c22-16-15-19-21(13-9-5-2-6-10-13)17(23)20(15)11-14(18-16)12-7-3-1-4-8-12/h1-11H,(H,18,22)
• InChI Key: IKFBJGHQHMCZLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=NN(C3=O)C4=CC=CC=C4)C(=O)N2

Description

2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione is a heterocyclic compound that belongs to the class of triazolopyrazines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a hydrazine derivative with a diketone, followed by cyclization to form the triazolopyrazine core . The reaction conditions often require the use of solvents such as ethanol or acetonitrile and may involve heating to facilitate the cyclization process .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the phenyl rings, using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; often performed in solvents like ethanol or tetrahydrofuran.

Substitution: Halogens, alkylating agents; reactions may require catalysts or specific conditions such as elevated temperatures.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce partially or fully reduced triazolopyrazine derivatives .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent, particularly as an inhibitor of kinases such as c-Met and VEGFR-2, which are involved in cancer progression.

Mechanism of Action

The mechanism of action of 2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione involves its interaction with specific molecular targets, particularly kinases. It acts as an inhibitor of c-Met and VEGFR-2 kinases, which play crucial roles in cell signaling pathways related to cancer cell proliferation and survival . By inhibiting these kinases, the compound can disrupt the signaling pathways, leading to reduced cancer cell growth and induction of apoptosis .

Comparison with Similar Compounds

Similar Compounds

Foretinib: A known c-Met and VEGFR-2 inhibitor with similar kinase inhibitory activities.

Savolitinib: Another c-Met inhibitor with a triazolopyrazine core structure.

Triazolo[4,3-a]pyrazine Derivatives: Various derivatives with modifications on the triazolopyrazine core have been studied for their biological activities.

Uniqueness

2,6-diphenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione stands out due to its dual inhibitory activity against both c-Met and VEGFR-2 kinases, making it a promising candidate for overcoming drug resistance in cancer therapy . Its unique structure also allows for further modifications to enhance its biological activities and reduce potential side effects .